![molecular formula C17H13FN2S B4651412 4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine](/img/structure/B4651412.png)
4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine
Overview
Description
4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a therapeutic agent. This compound is a member of the pyrimidine family, which is a class of organic compounds that are widely used in the pharmaceutical industry.
Scientific Research Applications
4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine has been studied extensively for its potential applications as a therapeutic agent. It has been shown to exhibit significant activity against a range of diseases, including cancer, inflammation, and neurological disorders. In particular, this compound has been found to inhibit the activity of certain enzymes that are involved in the development and progression of cancer, making it a promising candidate for anticancer therapy.
Mechanism of Action
The mechanism of action of 4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the regulation of cellular processes. In particular, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting the activity of HDACs, this compound can modulate the expression of genes that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, depending on the specific disease or condition being treated. For example, in cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which can lead to the death of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine in lab experiments is its high potency and selectivity. This compound has been shown to exhibit significant activity against a range of diseases, while also being relatively non-toxic to healthy cells. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 4-[(4-fluorobenzyl)thio]-6-phenylpyrimidine. One area of focus is the development of new and more efficient synthesis methods for this compound, which could help to improve its availability and reduce its cost. Another area of focus is the identification of new therapeutic applications for this compound, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more targeted and effective therapies.
properties
IUPAC Name |
4-[(4-fluorophenyl)methylsulfanyl]-6-phenylpyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2S/c18-15-8-6-13(7-9-15)11-21-17-10-16(19-12-20-17)14-4-2-1-3-5-14/h1-10,12H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCPPSKWGVDCJGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC=N2)SCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.